Cas no 2166883-64-1 (2-Bromothiophene-3-sulfonyl chloride)

• Product Name: 2-Bromothiophene-3-sulfonyl chloride
• CAS No: 2166883-64-1
• MF: C₄H₂BrClO₂S₂
• MW: 261.544476985931
• CID: 6627229
• PubChem ID: 87190233
• Update Time: 2026-03-12

2-Bromothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1035114
• EN300-724924
• 2166883-64-1
• 2-bromothiophene-3-sulfonyl chloride
• 2-Bromothiophene-3-sulfonyl chloride

• Inchi： 1S/C4H2BrClO2S2/c5-4-3(1-2-9-4)10(6,7)8/h1-2H
• InChI Key： ITDNEKXDHJHUCX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 259.83681g/mol
• Monoisotopic Mass: 259.83681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromothiophene-3-sulfonyl chloride

Introduction to 2-Bromothiophene-3-sulfonyl chloride (CAS No. 2166883-64-1)

2-Bromothiophene-3-sulfonyl chloride, with the chemical formula C₄H₂BrClOS, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those involving sulfur-containing heterocycles. Its unique structural features, combining a bromine substituent with a sulfonyl chloride group on a thiophene backbone, make it a versatile building block for medicinal chemistry applications.

The CAS number 2166883-64-1 uniquely identifies this compound in scientific literature and industrial databases, ensuring precise classification and handling. As a key intermediate, 2-Bromothiophene-3-sulfonyl chloride is widely utilized in the development of novel therapeutic agents. Its reactivity allows for further functionalization, enabling chemists to design complex molecules with tailored biological properties.

In recent years, there has been growing interest in thiophene derivatives due to their demonstrated efficacy in drug discovery. 2-Bromothiophene-3-sulfonyl chloride plays a pivotal role in this context, particularly in the synthesis of sulfonamide-based drugs. These compounds have shown promise in treating various diseases, including infectious disorders and inflammatory conditions. The sulfonyl chloride moiety is particularly valuable for its ability to participate in nucleophilic substitution reactions, facilitating the introduction of diverse functional groups.

One of the most compelling applications of 2-Bromothiophene-3-sulfonyl chloride is in the development of kinase inhibitors, which are essential for targeting cancer and inflammatory diseases. Thiophene-based inhibitors have gained prominence due to their ability to modulate enzyme activity effectively. The bromine atom in this compound provides a handle for further chemical modifications, allowing researchers to optimize potency and selectivity. Recent studies have highlighted its utility in generating novel inhibitors that exhibit improved pharmacokinetic profiles compared to earlier generations.

The agrochemical sector also benefits from the use of 2-Bromothiophene-3-sulfonyl chloride as an intermediate. Sulfonamide derivatives derived from this compound have demonstrated herbicidal and pesticidal properties, contributing to more sustainable agricultural practices. By leveraging its reactivity, chemists can develop environmentally friendly solutions that minimize crop damage while maximizing yield.

From a synthetic chemistry perspective, 2-Bromothiophene-3-sulfonyl chloride offers several advantages. Its compatibility with various reaction conditions makes it suitable for both small-scale laboratory synthesis and large-scale industrial production. The presence of both bromine and sulfonyl chloride functionalities allows for sequential functionalization, enabling the construction of complex molecular architectures with high precision.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. 2-Bromothiophene-3-sulfonyl chloride exemplifies how structural diversity can lead to therapeutic innovation. Researchers are exploring its potential in developing treatments for neurological disorders, cardiovascular diseases, and metabolic conditions. The ability to modify its core structure opens up numerous possibilities for creating drugs with enhanced efficacy and reduced side effects.

In conclusion, 2-Bromothiophene-3-sulfonyl chloride (CAS No. 2166883-64-1) is a multifaceted compound with significant applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis underscores its importance in modern drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, the demand for high-quality intermediates like this one is expected to grow further.